Cas no 3814-20-8 (1-(4-sulfanylphenyl)ethan-1-one)

• Product Name: 1-(4-sulfanylphenyl)ethan-1-one
• CAS No: 3814-20-8
• MF: C₈H₈OS
• MW: 152.213521003723
• MDL: MFCD08272193
• CID: 829507
• PubChem ID: 4713180
• Update Time: 2025-04-23

1-(4-sulfanylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-mercaptophenyl)ethanone
• (6-CHLORO-PYRIDAZIN-3-YL)-DIMETHYL-AMINE
• 4-MERCAPTOACETOPHENONE
• EN300-27357
• DB-121026
• 3814-20-8
• 4-Mercaptophenone;4-Acetylthiophenol;1-(4-Sulfanylphenyl)ethan-1-one
• p-acetyl benzenethiol
• 1-(4-sulfanylphenyl)ethan-1-one
• SCHEMBL487360
• QNGBRPMOFJSFMF-UHFFFAOYSA-N
• DTXSID20901222
• NoName_309
• 1-(4-sulfanylphenyl)ethanone
• BCP34532
• 1-(4-mercapto-phenyl)-ethanone
• MFCD08272193
• CS-0244211
• 4'-mercaptoacetophenone

• MDL： MFCD08272193
• Inchi： 1S/C8H8OS/c1-6(9)7-2-4-8(10)5-3-7/h2-5,10H,1H3
• InChI Key： QNGBRPMOFJSFMF-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 157.04100
• Monoisotopic Mass: 157.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29A^2

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.252
• Melting Point: 100-101℃
• Boiling Point: 307.3 °C at 760 mmHg
• Flash Point: 139.7 °C
• Refractive Index: 1.576
• PSA: 29.02000
• LogP: 1.19600

1-(4-sulfanylphenyl)ethan-1-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(4-sulfanylphenyl)ethan-1-one

Introduction to 1-(4-mercaptophenyl)ethanone (CAS No. 3814-20-8)

1-(4-mercaptophenyl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 3814-20-8, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a ketone group attached to a phenyl ring substituted with a thiol (-SH) moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-(4-mercaptophenyl)ethanone consists of an acetyl group (CH₃CO-) linked to a benzene ring at the para position relative to the thiol group. This structural arrangement imparts both electrophilic and nucleophilic characteristics to the molecule, enabling its participation in diverse chemical reactions such as condensation, oxidation, and reduction processes. The presence of the thiol group further enhances its reactivity, making it a versatile building block for medicinal chemists.

In recent years, 1-(4-mercaptophenyl)ethanone has been extensively studied for its potential applications in drug discovery and development. Its structural motif is reminiscent of several pharmacologically relevant compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents. The thiol functionality, in particular, has been exploited in the synthesis of metal chelating agents used in cancer therapy and in the development of enzyme inhibitors.

One of the most compelling aspects of 1-(4-mercaptophenyl)ethanone is its role as a precursor in the synthesis of thiol-based probes used in biochemical research. Thiol groups are known to interact selectively with biological molecules such as proteins and nucleic acids, making them invaluable tools for studying protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. Researchers have utilized derivatives of 1-(4-mercaptophenyl)ethanone to develop fluorescent and luminescent probes that facilitate high-throughput screening of drug candidates.

The pharmaceutical industry has also explored the use of 1-(4-mercaptophenyl)ethanone in the development of novel therapeutic agents. For instance, its derivatives have been investigated for their anti-inflammatory, analgesic, and antioxidant properties. The ketone group can be further functionalized to introduce additional pharmacophores, thereby tailoring the biological activity of the resulting compounds. This flexibility has made 1-(4-mercaptophenyl)ethanone a preferred scaffold for structure-activity relationship (SAR) studies.

Moreover, 1-(4-mercaptophenyl)ethanone has found applications in materials science, particularly in the synthesis of conductive polymers and organic semiconductors. The conjugated system formed by the phenyl ring and the ketone group contributes to the electronic properties of these materials, making them suitable for use in organic electronics and photovoltaic devices. Recent advances in this field have demonstrated the potential of thiol-functionalized ketones as dopants and stabilizers in polymer-based electronic systems.

The synthesis of 1-(4-mercaptophenyl)ethanone typically involves straightforward organic transformations starting from readily available precursors such as 4-bromobenzaldehyde or 4-methylbenzaldehyde. These precursors undergo condensation reactions with appropriate reagents to introduce the thiol group at the para position. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for industrial applications.

In conclusion, 1-(4-mercaptophenyl)ethanone (CAS No. 3814-20-8) is a multifaceted compound with broad applications across pharmaceuticals, biochemical research, and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on drug discovery, molecular probes, and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.